Cas no 1224719-93-0 (4-(Cyclopropylmethoxy)-2-methylbenzoic acid)

• Product Name: 4-(Cyclopropylmethoxy)-2-methylbenzoic acid
• CAS No: 1224719-93-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD24079451
• CID: 2114004
• Update Time: 2025-06-11

4-(Cyclopropylmethoxy)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethoxy)-2-methylBenzoic acid
• Benzoic acid, 4-(cyclopropylmethoxy)-2-methyl-
• AEIMGUODOKKOEO-UHFFFAOYSA-N
• 4-(Cyclopropylmethoxy)-2-methylbenzoic acid

• MDL： MFCD24079451
• Inchi： 1S/C12H14O3/c1-8-6-10(15-7-9-2-3-9)4-5-11(8)12(13)14/h4-6,9H,2-3,7H2,1H3,(H,13,14)
• InChI Key： AEIMGUODOKKOEO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=C(C)C=1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Topological Polar Surface Area: 46.5

Additional information on 4-(Cyclopropylmethoxy)-2-methylbenzoic acid

Introduction to 4-(Cyclopropylmethoxy)-2-methylbenzoic acid (CAS No: 1224719-93-0)

4-(Cyclopropylmethoxy)-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1224719-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a cyclopropylmethyl group and a methoxy substituent at the fourth position, along with a methyl group at the second position. These structural attributes contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 4-(Cyclopropylmethoxy)-2-methylbenzoic acid consists of a benzene ring substituted with a carboxylic acid group at the one position, a cyclopropylmethyl ether group at the four position, and a methyl group at the two position. This configuration imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of both electron-withdrawing (carboxylic acid) and electron-donating (methoxy) groups suggests that this compound may exhibit a range of pharmacological effects, depending on its mode of action.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, analgesic, and antimicrobial applications. The structural features of 4-(Cyclopropylmethoxy)-2-methylbenzoic acid make it an attractive candidate for further pharmacological studies. Specifically, the cyclopropylmethyl group may enhance binding affinity to certain biological targets, while the methoxy group could modulate metabolic stability and bioavailability.

One of the most compelling aspects of 4-(Cyclopropylmethoxy)-2-methylbenzoic acid is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective pharmacological agents. The unique structural motifs present in this compound provide opportunities for scaffold hopping and structure-activity relationship (SAR) studies. By modifying specific functional groups, scientists can fine-tune the biological properties of these derivatives to optimize their therapeutic efficacy.

Recent studies have highlighted the importance of benzoic acid derivatives in modulating inflammatory pathways. For instance, certain benzoic acid derivatives have been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Given the structural similarities between 4-(Cyclopropylmethoxy)-2-methylbenzoic acid and these known anti-inflammatory agents, it is plausible that this compound could exhibit comparable or even superior anti-inflammatory effects. Further preclinical studies are warranted to validate these hypotheses and elucidate the mechanisms underlying its potential therapeutic benefits.

The synthesis of 4-(Cyclopropylmethoxy)-2-methylbenzoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropylmethyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct complex molecular frameworks efficiently. These techniques not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacokinetic properties of 4-(Cyclopropylmethoxy)-2-methylbenzoic acid are also of significant interest. The presence of both polar (carboxylic acid) and non-polar (cyclopropylmethyl) functional groups suggests that this compound may exhibit moderate solubility in both aqueous and organic solvents. This characteristic could influence its absorption, distribution, metabolism, excretion (ADME) profile, which is critical for evaluating its suitability as a drug candidate. Additional studies focusing on pharmacokinetic behavior will provide valuable insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion,4-(Cyclopropylmethoxy)-2-methylbenzoic acid represents a promising compound with potential applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity. Further investigation into its biological activities, synthetic pathways, and pharmacokinetic properties will be essential in realizing its full potential as a pharmaceutical lead compound.